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Compound of Interest

Compound Name: Bis[(-)-pinanediolato]diboron

Cat. No.: B2718788 Get Quote

An In-depth Technical Guide to the Safety and Handling of Bis(pinacolato)diboron

Chemical Identification and Properties
Bis(pinacolato)diboron, often abbreviated as B₂pin₂, is a widely used reagent in organic

synthesis, particularly for the preparation of pinacol boronic esters via Miyaura borylation.[1][2]

It is a white to off-white crystalline solid that is notably stable in air and not sensitive to

moisture, which facilitates its handling under standard laboratory conditions.[1][3]

Physical and Chemical Properties
The key physical and chemical properties of Bis(pinacolato)diboron are summarized in the

table below.
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Property Value Source(s)

CAS Number 73183-34-3 [3][4]

Molecular Formula C₁₂H₂₄B₂O₄ [3][4]

Molecular Weight 253.94 g/mol [3][4]

Appearance
White to off-white powder or

crystalline solid
[1][3][5]

Melting Point 137-140 °C [3][4]

Boiling Point 222.6 °C at 760 mmHg [3]

Density 0.97 g/cm³ [3]

Flash Point 88.4 °C [3]

Solubility

Insoluble in water. Soluble in

organic solvents like THF,

toluene, and dichloromethane.

[1][3]

Stability

Stable under normal ambient

and anticipated storage and

handling conditions.[5][6]

Safety and Hazard Information
There is some discrepancy among suppliers regarding the formal hazard classification of

Bis(pinacolato)diboron. Some safety data sheets (SDS) indicate that the chemical does not

meet the criteria for hazard classification under OSHA or GHS regulations.[7][8] However, other

suppliers classify it as an irritant.[9][10] Given this conflicting information, it is prudent for

researchers to handle the compound with care, assuming it possesses the potential to cause

irritation.

Hazard Identification and Precautionary Statements
The following table summarizes the potential hazards as identified by various suppliers. A

conservative approach, adopting the more stringent warnings, is recommended.
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Hazard GHS Classification
Precautionary
Statements
(Codes)

Source(s)

Eye Irritation
Causes serious eye

irritation (Category 2)

P280,

P305+P351+P338,

P337+P313

[9][10]

Skin Irritation
Causes skin irritation

(Category 2)

P280, P302+P352,

P332+P313,

P362+P364

[9][10]

Respiratory Irritation
May cause respiratory

irritation (STOT SE 3)

P261, P271,

P304+P340, P312,

P403+P233

[9][11]

Acute Toxicity (Oral,

Dermal, Inhalation)

Harmful if swallowed,

in contact with skin, or

if inhaled (Category 4)

P261, P264, P270,

P280, P301+P312,

P302+P352,

P304+P340

[10]

Toxicological Data
Toxicological information for Bis(pinacolato)diboron is limited, and many properties have not

been thoroughly investigated.[11]
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Endpoint Result Species Source(s)

Acute Oral Toxicity

(LD50)
> 2000 mg/kg Rat [5][7]

Carcinogenicity

No component is

identified as a

probable, possible, or

confirmed human

carcinogen by IARC.

N/A [11]

Endocrine Disruption

No evidence of

endocrine-disrupting

properties has been

found.

N/A [6][9]

Experimental Protocols: Safe Handling, Storage,
and Disposal
The following protocols are derived from standard safety data sheets and are intended to

provide a comprehensive guide for handling Bis(pinacolato)diboron in a research setting.

Personal Protective Equipment (PPE)
Proper PPE is mandatory to minimize exposure.

Eye/Face Protection: Wear chemical safety glasses or goggles that comply with OSHA's 29

CFR 1910.133 or European Standard EN166.[7][8]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat.

Gloves must be inspected before use and disposed of properly after handling.[7][11]

Respiratory Protection: If handling large quantities or if dust is generated, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[7] A particle respirator

(e.g., N95) is recommended for nuisance exposures.[11]

Safe Handling Protocol
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Preparation: Work in a well-ventilated area, preferably within a chemical fume hood.[9][12]

Ensure an eyewash station and safety shower are readily accessible.[7]

Handling: Avoid all personal contact, including inhalation of dust and contact with eyes and

skin.[9] Avoid the formation of dust and aerosols.[12]

Hygiene: Do not eat, drink, or smoke in the work area.[9][12] Wash hands thoroughly with

soap and water after handling the reagent.[9] Contaminated work clothes should be

laundered separately before reuse.[9]

Storage
Store in original containers, keeping them tightly sealed.[9]

Keep in a cool, dry, and well-ventilated place.[12] Some suppliers recommend refrigeration.

[7][10]

Store away from incompatible materials, such as strong oxidizing agents.[5][6]

Spill and Emergency Procedures
Minor Spills: For dry spills, avoid generating dust.[9] Clean up spills immediately by

sweeping, shoveling, or vacuuming the material into a clean, dry, sealable, and labeled

container for disposal.[9]

Major Spills: Evacuate personnel from the area.[11][12] Alert emergency services. Control

personal contact by wearing appropriate PPE.[9] Prevent spillage from entering drains or

waterways.[9]

First Aid:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if you feel unwell.[10][11][12]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing. If skin irritation occurs, get medical advice.[11][12]
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Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses

if present and easy to do. Continue rinsing. If eye irritation persists, seek medical

attention.[9][12]

Ingestion: Rinse mouth with water. Do not induce vomiting. Call a poison center or doctor

if you feel unwell.[6][12]

Waste Disposal
Dispose of the chemical and its container at an authorized hazardous or special waste

collection point in accordance with local, state, and federal regulations.[9] Do not let the

product enter drains.[11]

Visualized Workflow and Relationships
The following diagrams illustrate key logical workflows for the safe handling of

Bis(pinacolato)diboron.
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Figure 1: Safe Handling Workflow for Bis(pinacolato)diboron
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Figure 1: Safe Handling Workflow for Bis(pinacolato)diboron
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Figure 2: Emergency Response Logic
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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